Cas no 1268520-28-0 (4-Chloro-7-iodo-6-methoxyquinoline)

4-Chloro-7-iodo-6-methoxyquinoline structure
1268520-28-0 structure
Product Name:4-Chloro-7-iodo-6-methoxyquinoline
CAS No:1268520-28-0
MF:C10H7ClINO
MW:319.526153802872
CID:1220711
PubChem ID:53302266
Update Time:2025-11-01

4-Chloro-7-iodo-6-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-7-iodo-6-methoxy-quinoline
    • 4-Chloro-7-iodo-6-methoxyquinoline
    • 1268520-28-0
    • SCHEMBL22766354
    • AKOS015900733
    • DB-062522
    • Inchi: 1S/C10H7ClINO/c1-14-10-4-6-7(11)2-3-13-9(6)5-8(10)12/h2-5H,1H3
    • InChI Key: GFZGJCLCJIHRDF-UHFFFAOYSA-N
    • SMILES: IC1=CC2C(=C(C=CN=2)Cl)C=C1OC

Computed Properties

  • Exact Mass: 318.92609g/mol
  • Monoisotopic Mass: 318.92609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 376.9±42.0 °C at 760 mmHg
  • Flash Point: 181.8±27.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-7-iodo-6-methoxyquinoline Security Information

4-Chloro-7-iodo-6-methoxyquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C121155-250mg
4-Chloro-7-iodo-6-methoxyquinoline
1268520-28-0
250mg
$ 805.00 2022-06-06
TRC
C121155-500mg
4-Chloro-7-iodo-6-methoxyquinoline
1268520-28-0
500mg
$ 1340.00 2022-06-06

4-Chloro-7-iodo-6-methoxyquinoline Related Literature

Additional information on 4-Chloro-7-iodo-6-methoxyquinoline

Comprehensive Overview of 4-Chloro-7-iodo-6-methoxyquinoline (CAS No. 1268520-28-0): Properties, Applications, and Research Insights

4-Chloro-7-iodo-6-methoxyquinoline (CAS No. 1268520-28-0) is a halogen-substituted quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique chloro, iodo, and methoxy functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure (C10H7ClINO) combines reactivity and stability, making it valuable for designing novel bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance solutions.

The compound's iodo-quinoline scaffold is pivotal in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely used in medicinal chemistry. Recent studies highlight its role in synthesizing fluorescent probes for cellular imaging, addressing the growing demand for diagnostic tools in cancer research. Additionally, its methoxy group enhances solubility, a critical factor in bioavailability optimization—a hot topic in pharmaceutical formulation.

From an industrial perspective, 4-Chloro-7-iodo-6-methoxyquinoline is synthesized through multistep protocols involving halogenation and etherification. Analytical techniques like HPLC, NMR, and mass spectrometry ensure purity, meeting stringent standards for GMP-compliant production. Environmental considerations are also addressed through green chemistry approaches, minimizing waste—a priority for sustainable manufacturing.

Emerging applications include its use in OLED materials, where its electron-rich structure contributes to light-emitting efficiency. This aligns with the global push for energy-efficient technologies. Furthermore, its derivatives are investigated for neuroprotective effects, tapping into the rising interest in neurodegenerative disease therapeutics.

In summary, 4-Chloro-7-iodo-6-methoxyquinoline (CAS No. 1268520-28-0) exemplifies the intersection of chemical innovation and real-world applications. Its adaptability across pharma, materials science, and biotechnology underscores its relevance in contemporary research, answering pressing questions in healthcare and sustainability.

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